Cas no 26620-65-5 (2-Butenoic acid,2-methyl-,2,3,3a,4,4a,5,7a,8,9,9a-decahydro-9-hydroxy-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester (9CI))

• Product Name: 2-Butenoic acid,2-methyl-,2,3,3a,4,4a,5,7a,8,9,9a-decahydro-9-hydroxy-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester (9CI)
• CAS No: 26620-65-5
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 280586
• PubChem ID: 5458512
• Update Time: 2025-04-19

2-Butenoic acid,2-methyl-,2,3,3a,4,4a,5,7a,8,9,9a-decahydro-9-hydroxy-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,2,3,3a,4,4a,5,7a,8,9,9a-decahydro-9-hydroxy-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester (9CI)
• 2-Butenoic acid, 2-methyl-, 2,3,3a,4,4a,5,7a,8,9,9a-decahydro-9-hydroxy-3,4a,8-trimethyl-2,5-dioxoazuleno(6,5-b)furan-4-yl ester (VAN)
• 2-Butenoic acid,2-methyl-,2,3,3a,4,4a,5,7a,8,9,9a-decahydro-9-hydroxy-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester
• FASTIGILLIN A
• NSC-267239
• Fastigilin A
• 6995-10-4
• 26620-65-5
• A801529
• NSC267239
• Baileyolin
• CHEMBL1997186
• (E)-2-methyl-2-butenoic acid (4-hydroxy-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]furan-9-yl) ester
• [1,5,8a-trimethyl-4-oxidanyl-2,8-bis(oxidanylidene)-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]furan-9-yl] (E)-2-methylbut-2-enoate

• Inchi： 1S/C20H26O6/c1-6-9(2)18(23)26-17-14-11(4)19(24)25-16(14)15(22)10(3)12-7-8-13(21)20(12,17)5/h6-8,10-12,14-17,22H,1-5H3/b9-6+
• InChI Key： NOASRRBRAULRFQ-RMKNXTFCSA-N
• SMILES： O1C(C(C)C2C1C(C(C)C1C=CC(C1(C)C2OC(/C(=C/C)/C)=O)=O)O)=O

Computed Properties

• Exact Mass: 362.17298
• Monoisotopic Mass: 362.172939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 2.3

Experimental Properties

• Density: 1.23
• Boiling Point: 535.5°Cat760mmHg
• Flash Point: 187.2°C
• Refractive Index: 1.55
• PSA: 89.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones